Cas no 219685-84-4 (Methyl 2,3-difluoro-4-hydroxybenzoate)
219685-84-4 structure
Product Name:Methyl 2,3-difluoro-4-hydroxybenzoate
CAS No:219685-84-4
MF:C8H6F2O3
MW:188.128249645233
MDL:MFCD11042793
CID:3911652
PubChem ID:22999141
Update Time:2025-04-22
Methyl 2,3-difluoro-4-hydroxybenzoate Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 2,3-difluoro-4-hydroxy-, methyl ester
- Methyl 2,3-difluoro-4-hydroxybenzoate
- SCHEMBL1860220
- AKOS006308877
- AS-68859
- 2,3-difluoro-4-hydroxy-benzoic acid methyl ester
- 4-hydroxy-2,3-difluoro-benzoic acid methyl ester
- DB-181557
- MFCD11042793
- 2,3-Difluoro-4-hydroxybenzoicacid methyl ester
- ZHLFIRVEFRQYRB-UHFFFAOYSA-N
- CS-0136177
- methyl2,3-difluoro-4-hydroxybenzoate
- 219685-84-4
-
- MDL: MFCD11042793
- Inchi: 1S/C8H6F2O3/c1-13-8(12)4-2-3-5(11)7(10)6(4)9/h2-3,11H,1H3
- InChI Key: ZHLFIRVEFRQYRB-UHFFFAOYSA-N
- SMILES: FC1C(=C(C=CC=1C(=O)OC)O)F
Computed Properties
- Exact Mass: 188.02850037g/mol
- Monoisotopic Mass: 188.02850037g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 198
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- Density: 1.402±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 282.5±40.0 ºC (760 Torr),
- Flash Point: 124.7±27.3 ºC,
- Solubility: Very slightly soluble (0.6 g/l) (25 º C),
Methyl 2,3-difluoro-4-hydroxybenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015008206-250mg |
Methyl 2,3-difluoro-4-hydroxybenzoate |
219685-84-4 | 97% | 250mg |
$475.20 | 2023-09-02 | |
| Alichem | A015008206-500mg |
Methyl 2,3-difluoro-4-hydroxybenzoate |
219685-84-4 | 97% | 500mg |
$823.15 | 2023-09-02 | |
| Alichem | A015008206-1g |
Methyl 2,3-difluoro-4-hydroxybenzoate |
219685-84-4 | 97% | 1g |
$1475.10 | 2023-09-02 | |
| TRC | M303988-250mg |
Methyl 2,3-difluoro-4-hydroxybenzoate |
219685-84-4 | 250mg |
$ 50.00 | 2022-06-04 | ||
| TRC | M303988-500mg |
Methyl 2,3-difluoro-4-hydroxybenzoate |
219685-84-4 | 500mg |
$ 70.00 | 2022-06-04 | ||
| TRC | M303988-2.5g |
Methyl 2,3-difluoro-4-hydroxybenzoate |
219685-84-4 | 2.5g |
$ 250.00 | 2022-06-04 | ||
| abcr | AB459713-1 g |
Methyl 2,3-difluoro-4-hydroxybenzoate; . |
219685-84-4 | 1g |
€129.40 | 2022-06-02 | ||
| abcr | AB459713-5 g |
Methyl 2,3-difluoro-4-hydroxybenzoate; . |
219685-84-4 | 5g |
€288.50 | 2022-06-02 | ||
| abcr | AB459713-25 g |
Methyl 2,3-difluoro-4-hydroxybenzoate; . |
219685-84-4 | 25g |
€829.10 | 2022-06-02 | ||
| Apollo Scientific | PC56248-1g |
Methyl 2,3-difluoro-4-hydroxybenzoate |
219685-84-4 | 97% | 1g |
£89.00 | 2025-02-21 |
Methyl 2,3-difluoro-4-hydroxybenzoate Related Literature
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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